6-Ethoxy-3-methyl-3,6-dihydro-2H-pyran-2-carbaldehyde

• CAS RN: 63305-49-7
• Molecular Formula: C9H14O3
• Molecular Weight: 170.21 g/mol
• IUPAC Name: 6-ethoxy-3-methyl-3,6-dihydro-2H-pyran-2-carbaldehyde
• InChI: InChI=1S/C9H14O3/c1-3-11-9-5-4-7(2)8(6-10)12-9/h4-9H,3H2,1-2H3
• InChI Key: FLZMGRDESPZSFB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1C=CC(C(O1)C=O)C

Description

6-Ethoxy-3-methyl-3,6-dihydro-2H-pyran-2-carbaldehyde is a useful research compound. Its molecular formula is C9H14O3 and its molecular weight is 170.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Ethoxy-3-methyl-3,6-dihydro-2H-pyran-2-carbaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Ethoxy-3-methyl-3,6-dihydro-2H-pyran-2-carbaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Monomeric glyoxal was generated by heating a mixture of 8.0 g. of glyoxal hydrate (0.117 mol. of monomer) and 48.0 g. of phosphorus pentoxide over a gentle flame over 35 minutes. The liberated monomer was bubbled (argon stream) into 4.8 g. (0.04 mol) of 1-ethoxy-1,3-pentadiene (purity 92.3%) at 120°. After all the monomer had been generated, the solution was heated at 120° for an additional 45 minutes. Distillation afforded 1.32 g. of the pyran (b0.07 =56°, purity 91%) and 1.86 g. of recovered diene (yield based on diene-32%, based on glyoxal=6.6%).